Cas no 628-83-1 ((butylsulfanyl)carbonitrile)
(butylsulfanyl)carbonitrile structure
Product Name:(butylsulfanyl)carbonitrile
CAS No:628-83-1
MF:C5H9NS
MW:115.196659803391
MDL:MFCD00039476
CID:39260
PubChem ID:12357
Update Time:2025-04-18
(butylsulfanyl)carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- butyl thiocyanate
- 1-thiocyanatobutane
- n-Butyl thiocyanate
- Thiocyanic acid, butyl ester
- 1-Thiocyanobutane
- butylthiocarbonitrile
- Butylthiocyanat
- Butyrhodanid
- n-Butyl rhodanate
- Thiocyansaeure-butylester
- Thiocyanic acid butyl ester
- (butylsulfanyl)carbonitrile
- NSC-1478
- WLN: NCS4
- UNII-Y19G61H3JY
- HXNXAEYAXNPLHJ-UHFFFAOYSA-N
- BRN 1098562
- FT-0632659
- Butylthiocyanate
- AI3-28245
- SCHEMBL3674142
- EN300-19007
- E80437
- Q27294131
- AKOS009028847
- Butyrhodanid [German]
- n-Butylthiocyanate
- NSC 1478
- DTXSID4060860
- NSC1478
- EINECS 211-056-2
- 1-thiocyanato-butane
- Butylthiokyanat [Czech]
- BUTANE, 1-THIOCYANATO-
- MFCD00039476
- Butylthiokyanat
- Y19G61H3JY
- NORMAL-BUTYLTHIOCYANATE
- 628-83-1
- NS00035209
- CS-0238108
- 4-03-00-00329 (Beilstein Handbook Reference)
- DB-054315
- DTXCID0043553
- 211-056-2
-
- MDL： MFCD00039476
- Inchi： 1S/C5H9NS/c1-2-3-4-7-5-6/h2-4H2,1H3
- InChI Key： HXNXAEYAXNPLHJ-UHFFFAOYSA-N
- SMILES： S(C#N)CCCC
Computed Properties
- Exact Mass: 115.04600
- Monoisotopic Mass: 115.04557
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.1
Experimental Properties
- Density: 0,961 g/cm3
- Melting Point: -59
- Boiling Point: 180-183°C
- Flash Point: 64.9 ºC
- Refractive Index: 1.4360 (estimate)
- PSA: 49.09000
- LogP: 2.00078
(butylsulfanyl)carbonitrile Security Information
- Hazardous Material transportation number：UN 2810
- Hazard Category Code： R22: harmful if swallowed.
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R22; R32; R36
- Safety Term：S26;S36/37/39
- Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored separately from oxidants, acids and food additives
(butylsulfanyl)carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030634-1g |
(butylsulfanyl)carbonitrile |
628-83-1 | 97% | 1g |
￥1558 | 2024-05-22 | |
| abcr | AB173370-5g |
n-Butyl thiocyanate, 97%; . |
628-83-1 | 97% | 5g |
€128.00 | 2025-04-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B54990-1g |
Butyl thiocyanate |
628-83-1 | 97% | 1g |
￥1558.0 | 2022-04-28 | |
| Enamine | EN300-19007-0.05g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 0.05g |
$22.0 | 2023-09-18 | |
| Enamine | EN300-19007-1g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 1g |
$85.0 | 2023-09-18 | |
| Enamine | EN300-19007-5g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 5g |
$290.0 | 2023-09-18 | |
| Enamine | EN300-19007-10g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 10g |
$488.0 | 2023-09-18 | |
| Enamine | EN300-19007-0.1g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 0.1g |
$31.0 | 2023-09-18 | |
| Enamine | EN300-19007-0.25g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 0.25g |
$39.0 | 2023-09-18 | |
| Enamine | EN300-19007-0.5g |
(butylsulfanyl)carbonitrile |
628-83-1 | 95% | 0.5g |
$63.0 | 2023-09-18 |
(butylsulfanyl)carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:628-83-1)(butylsulfanyl)carbonitrile
Order Number:A1168456
Stock Status:in Stock
Quantity:10000mg/5000mg/2500mg/10g/5g/2g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:11
Price ($):808.0/480.0/280.0
Email:sales@amadischem.com
(butylsulfanyl)carbonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
628-83-1 ((butylsulfanyl)carbonitrile) Related Products
- 765-15-1(n-Dodecyl thiocyanate)
- 20243-54-3(Thiocyanic acid,4-penten-1-yl ester)
- 61735-43-1(Thiocyanic acid, 1-methylbutyl ester)
- 19942-78-0(n-Octyl thiocyanate)
- 6803-40-3(hexyl thiocyanate)
- 7346-35-2(Thiocyanic acid,C,C'-1,4-butanediyl ester)
- 4251-16-5(propyl thiocyanate)
- 24321-78-6(thiocyanic acid, 2-cyclopentylethyl ester (8ci))
- 32446-40-5(pentyl thiocyanate)
- 25681-48-5(Thiocyanic acid, nonyl ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:628-83-1)(butylsulfanyl)carbonitrile
Purity:99%/99%/99%/99%/99%/99%
Quantity:10000mg/5000mg/2500mg/10g/5g/2g
Price ($):808.0/480.0/280.0/808.0/480.0/280.0